Cas no 1392274-44-0 (5-fluoro-1,3-dimethyl-4-nitro-1H-pyrazole)

• Product Name: 5-fluoro-1,3-dimethyl-4-nitro-1H-pyrazole
• CAS No: 1392274-44-0
• MF: C₅H₆FN₃O₂
• MW: 159.118443965912
• MDL: MFCD24540484
• CID: 4596498
• PubChem ID: 71833002
• Update Time: 2025-06-10

5-fluoro-1,3-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1,3-dimethyl-4-nitro-1H-pyrazole
• 5-fluoro-1,3-dimethyl-4-nitropyrazole
• 1H-Pyrazole, 5-fluoro-1,3-dimethyl-4-nitro-

• MDL： MFCD24540484
• Inchi： 1S/C5H6FN3O2/c1-3-4(9(10)11)5(6)8(2)7-3/h1-2H3
• InChI Key： CLNNWHWAQYCCFH-UHFFFAOYSA-N
• SMILES： N1(C)C(F)=C([N+]([O-])=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-fluoro-1,3-dimethyl-4-nitro-1H-pyrazole

Comprehensive Overview of 5-fluoro-1,3-dimethyl-4-nitro-1H-pyrazole (CAS No. 1392274-44-0)

The compound 5-fluoro-1,3-dimethyl-4-nitro-1H-pyrazole (CAS No. 1392274-44-0) is a fluorinated nitro-substituted pyrazole derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for fluorinated heterocycles and nitro-pyrazole derivatives, this compound stands out as a versatile building block for synthetic chemists. Its molecular structure, characterized by the presence of a fluoro group and a nitro group on the pyrazole ring, offers distinct reactivity patterns that are exploitable in various chemical transformations.

In the realm of pharmaceutical research, 5-fluoro-1,3-dimethyl-4-nitro-1H-pyrazole has been explored as a precursor for the synthesis of biologically active molecules. The incorporation of fluorine atoms into drug candidates is a well-established strategy to enhance metabolic stability, bioavailability, and binding affinity. Researchers are particularly interested in how the nitro group in this compound can be reduced or further functionalized to yield amines, which are pivotal in the development of new therapeutic agents. Recent studies have highlighted its potential in the design of kinase inhibitors and antimicrobial agents, aligning with the growing focus on drug resistance and novel antibiotic discovery.

From an agrochemical perspective, the pyrazole scaffold is a privileged structure in the development of pesticides and herbicides. The fluoro and nitro substituents in 5-fluoro-1,3-dimethyl-4-nitro-1H-pyrazole contribute to its lipophilicity and electron-withdrawing effects, which are critical for interactions with biological targets. This has led to investigations into its use as an intermediate for crop protection chemicals, especially as the agricultural industry seeks more sustainable and efficient solutions to combat pests and diseases. The compound’s stability under various environmental conditions also makes it a candidate for green chemistry applications.

Material scientists have also taken note of 5-fluoro-1,3-dimethyl-4-nitro-1H-pyrazole due to its potential in the synthesis of advanced materials. The nitro group can serve as a precursor for azo dyes and coordination polymers, which are essential in the development of sensors, catalysts, and optoelectronic devices. The compound’s ability to undergo cycloaddition reactions and form stable complexes with metals opens doors to innovative applications in nanotechnology and supramolecular chemistry. As the demand for smart materials grows, this pyrazole derivative could play a pivotal role in future breakthroughs.

One of the most frequently asked questions about 5-fluoro-1,3-dimethyl-4-nitro-1H-pyrazole revolves around its synthetic accessibility. The compound can be prepared through nitration reactions of fluorinated pyrazole precursors, followed by careful purification to ensure high yield and purity. Researchers often inquire about the optimal conditions for its storage and handling, given its sensitivity to light and moisture. Proper storage in amber glass containers under inert atmosphere is recommended to maintain its stability over time.

Another hot topic is the structure-activity relationship (SAR) of 5-fluoro-1,3-dimethyl-4-nitro-1H-pyrazole and its analogs. Computational chemists and medicinal chemists are leveraging molecular docking and QSAR modeling to predict its interactions with biological targets. These studies are crucial for optimizing its derivatives for specific applications, whether in drug discovery or agrochemical design. The compound’s electronic properties, such as its dipole moment and HOMO-LUMO gap, are also subjects of ongoing research, as they influence its reactivity and potential utility in diverse fields.

In conclusion, 5-fluoro-1,3-dimethyl-4-nitro-1H-pyrazole (CAS No. 1392274-44-0) is a multifaceted compound with broad applicability across scientific disciplines. Its unique combination of fluorine and nitro substituents on a pyrazole core makes it a valuable tool for researchers aiming to develop next-generation pharmaceuticals, agrochemicals, and materials. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovation in synthetic and applied chemistry.